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Compound of Interest

Compound Name: Disodium maleate

CAS No.: 371-47-1

Cat. No.: B1238016

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

disodium maleate, ensuring compliance with safety regulations and promoting a secure

laboratory environment.

I. Immediate Safety and Handling Precautions
Before handling disodium maleate, it is crucial to be aware of its potential hazards and the

necessary personal protective equipment (PPE). Disodium maleate is a white powder that

may cause eye, skin, and respiratory tract irritation[1][2]. Ingestion may lead to gastrointestinal

irritation[1][3].

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields[4].

Hand Protection: Use chemical-impermeable gloves, such as rubber, neoprene, or nitrile[3]

[5]. Gloves should be inspected before use and disposed of properly after.
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Respiratory Protection: In case of dust formation or if exposure limits are exceeded, use a

full-face respirator or a NIOSH-approved dust and mist respirator[3][4].

Body Protection: Wear suitable protective clothing to avoid skin contact[4][5]. An eyewash

station and emergency shower should be readily available[3].

II. Spill and Leak Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Minor Spills:

Clean up spills immediately[2].

Avoid generating dust[2][4][5].

Wear appropriate PPE[4][5].

Sweep up or absorb the material and place it into a suitable, clean, dry, and closed container

for disposal[1][3].

Major Spills:

Evacuate personnel to a safe area[4][5].

Alert emergency responders and inform them of the location and nature of the hazard[2].

Ventilate the area[1].

Prevent the chemical from entering drains to avoid environmental contamination[4][5].

Contain and collect the spilled material using non-sparking tools and place it in a suitable

container for disposal[4].

III. Disposal Operational Plan
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The proper disposal of disodium maleate must be conducted in accordance with federal,

state, and local environmental regulations[4][5]. The primary federal legislation governing

hazardous waste is the Resource Conservation and Recovery Act (RCRA), implemented by the

U.S. Environmental Protection Agency (EPA)[6].

Step 1: Waste Characterization

The first step is to determine if the disodium maleate waste is classified as hazardous.

According to the safety data sheets, disodium maleate is not always classified as a hazardous

substance. However, waste generators must make a hazardous waste determination for any

discarded chemical[1][7]. This determination should be based on whether the waste exhibits

any of the characteristics of hazardous waste (ignitability, corrosivity, reactivity, or toxicity) as

defined in 40 CFR Part 261.3[1].

Step 2: Containerization and Labeling

Container: Use a suitable, clean, dry, and properly closed container for the waste[1][3]. The

container should be compatible with the chemical. Polyethylene or polypropylene containers

are recommended[2].

Labeling: The container must be clearly labeled with the words "Hazardous Waste" (if

applicable), a description of the contents ("Disodium Maleate Waste"), the associated

hazards, and the generation location[8]. If reusing a bottle, all old labels must be completely

removed or defaced[8].

Step 3: Storage

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

substances such as oxidizing agents[1][2]. The storage area should be secure, and containers

must be kept tightly closed[1][4].

Step 4: Disposal

The recommended method for the disposal of disodium maleate is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing[3][4]. Do not

discharge into sewer systems or contaminate water, foodstuffs, or feed[4].
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Engage a Licensed Waste Disposal Company: Contact a certified hazardous waste disposal

company to handle the transportation and final disposal of the chemical waste.

Manifest: For hazardous waste shipments, a Uniform Hazardous Waste Manifest must be

used to track the waste from its generation to its final disposal ("cradle-to-grave")[7][9].

IV. Quantitative Data Summary
The following table summarizes the available quantitative data for disodium maleate. Note

that specific environmental toxicity data is largely unavailable in the reviewed safety data

sheets.

Property Value Source(s)

Chemical Formula C4H2Na2O4 [4]

Molecular Weight 160.04 g/mol [4]

Oral Toxicity (Rat LD50) 3380 mg/kg [3]

Melting Point >250 °C [3]

Solubility in Water Soluble [3]

Aquatic Toxicity No data available [5]

V. Experimental Protocols
This document provides operational guidance and does not cite specific experimental

protocols. The disposal procedures are based on established safety and regulatory guidelines.

VI. Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

disodium maleate waste.
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Disodium Maleate Disposal Workflow

Start: Disodium Maleate Waste Generated

Step 1: Characterize Waste
Is it a hazardous waste per RCRA?

Non-Hazardous Waste Disposal
Consult local regulations for solid waste disposal.

No

Hazardous Waste Disposal Path

Yes

End: Waste Disposed Compliantly

Step 2: Containerize
Use compatible, sealed, and clean containers.

Step 3: Label
'Hazardous Waste', contents, hazards, and origin.

Step 4: Store
Cool, dry, well-ventilated, and secure area.

Step 5: Arrange Disposal
Contact licensed waste disposal company.

Step 6: Manifest
Complete Uniform Hazardous Waste Manifest.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of disodium maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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